Cas no 2229095-22-9 (4-(3,4,5-trimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(3,4,5-trimethoxyphenyl)-1H-imidazole
• CAS No: 2229095-22-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6547661
• PubChem ID: 165703317
• Update Time: 2025-06-12

4-(3,4,5-trimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-trimethoxyphenyl)-1H-imidazole
• EN300-1821073
• 2229095-22-9

• Inchi： 1S/C12H14N2O3/c1-15-10-4-8(9-6-13-7-14-9)5-11(16-2)12(10)17-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： XBFIMFBMOYJSQO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C=C1OC)C1=CN=CN1)OC

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.4Ų

Additional information on 4-(3,4,5-trimethoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(3,4,5-trimethoxyphenyl)-1H-imidazole (CAS No. 2229095-22-9)

4-(3,4,5-trimethoxyphenyl)-1H-imidazole is a specialized organic compound with a unique molecular structure, combining a trimethoxyphenyl moiety with an imidazole ring. This compound, identified by its CAS No. 2229095-22-9, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the imidazole ring, a common pharmacophore, enhances its biological relevance, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in medicinal chemistry. 4-(3,4,5-trimethoxyphenyl)-1H-imidazole stands out due to its trimethoxy substitution pattern, which is often associated with enhanced bioavailability and metabolic stability. This compound is frequently discussed in the context of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential role in modulating cell signaling pathways, a hot topic in oncology and immunology.

The synthesis of 4-(3,4,5-trimethoxyphenyl)-1H-imidazole involves multi-step organic reactions, often starting from 3,4,5-trimethoxybenzaldehyde. Its purity and stability are critical for experimental reproducibility, a concern frequently raised in scientific forums and research publications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for further studies. The compound's CAS No. 2229095-22-9 serves as a unique identifier in chemical databases, facilitating seamless collaboration across global research communities.

From an industrial perspective, 4-(3,4,5-trimethoxyphenyl)-1H-imidazole is often categorized as a high-value intermediate in the synthesis of more complex molecules. Its applications extend beyond pharmaceuticals, including agrochemicals and materials science. The trimethoxyphenyl group, in particular, is known to contribute to the compound's lipophilicity, a property highly sought after in drug design. This aligns with the growing emphasis on ADME optimization (Absorption, Distribution, Metabolism, and Excretion) in modern pharmacology.

Environmental and safety considerations are also paramount when handling 4-(3,4,5-trimethoxyphenyl)-1H-imidazole. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This aspect is frequently highlighted in safety data sheets (SDS) and regulatory guidelines, reflecting the broader industry focus on sustainable chemistry and green synthesis methods. Researchers are increasingly exploring eco-friendly alternatives for synthesizing such compounds, a trend driven by global sustainability initiatives.

In summary, 4-(3,4,5-trimethoxyphenyl)-1H-imidazole (CAS No. 2229095-22-9) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the realms of drug discovery and molecular design. As scientific advancements continue, this compound is likely to remain a focal point for innovation, addressing some of the most pressing challenges in healthcare and biotechnology.